Cas no 892749-64-3 (1-(2-methoxy-5-methylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-methoxy-5-methylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892749-64-3
• MF: C₁₆H₁₄N₆O₂S
• MW: 354.386360645294
• CID: 5422259
• PubChem ID: 20904535
• Update Time: 2025-10-28

1-(2-methoxy-5-methylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AB01302279-01
• 1-(2-methoxy-5-methylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• CCG-166974
• 892749-64-3
• NCGC00306067-01
• AKOS001914881
• 1-(2-methoxy-5-methylphenyl)-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• F3411-2188
• 1-(2-Methoxy-5-methylphenyl)-4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• 1-(2-methoxy-5-methylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C16H14N6O2S/c1-9-5-6-11(23-2)10(8-9)22-14(17)13(19-21-22)16-18-15(20-24-16)12-4-3-7-25-12/h3-8H,17H2,1-2H3
• InChI Key： VFGOOTHZKOEJAC-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2OC)C(N)=C(C2ON=C(C3SC=CC=3)N=2)N=N1

Computed Properties

• Exact Mass: 354.08989488g/mol
• Monoisotopic Mass: 354.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.8±65.0 °C(Predicted)
• pka: -3.39±0.70(Predicted)

Additional information on 1-(2-methoxy-5-methylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

1-(2-Methoxy-5-Methylphenyl)-4-[3-(Thiophen-2-Yl)-1,2,4-Oxadiazol-5-Yl]-1H-1,2,3-Triazol-5-Amine

The compound with CAS No. 892749-64-3, named 1-(2-methoxy-5-methylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its intricate structure, which includes a methoxy group, a methylphenyl group, and a thiophene moiety integrated into a triazole and oxadiazole framework. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the significance of such heterocyclic compounds in drug discovery. The presence of triazole and oxadiazole rings in the molecule is particularly notable, as these are known for their ability to act as hydrogen bond donors and acceptors. This property enhances the molecule's solubility and bioavailability, making it a promising candidate for therapeutic applications. For instance, researchers have explored the potential of this compound as an antitumor agent, where its ability to inhibit specific enzymes involved in cancer cell proliferation has been demonstrated.

In addition to its pharmacological applications, this compound has also been investigated for its role in biochemical sensing. The integration of the thiophene group into the molecule enhances its electronic properties, making it suitable for use in electrochemical sensors. Recent advancements in sensor technology have leveraged such compounds to detect biomolecules like glucose and DNA with high sensitivity and specificity.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the formation of the triazole ring via click chemistry and the subsequent incorporation of the oxadiazole moiety through nucleophilic substitution reactions. These methods ensure high yields and purity levels, which are critical for both laboratory research and industrial-scale production.

From an environmental standpoint, the stability and biodegradability of this compound are areas of active research. Initial studies suggest that it exhibits moderate stability under physiological conditions, which is essential for its use in drug delivery systems. However, further investigations are required to fully understand its long-term impact on biological systems.

Looking ahead, the versatility of this compound opens up numerous avenues for future research. Potential directions include exploring its role as a catalyst in organic synthesis reactions or as a component in advanced materials such as conductive polymers. The integration of computational chemistry tools with experimental studies will undoubtedly play a pivotal role in unlocking the full potential of this molecule.

In conclusion, CAS No. 892749-64-3 represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and diverse functional groups make it a valuable asset for researchers across various disciplines. As ongoing studies continue to uncover new applications and properties, this compound is poised to make meaningful contributions to both scientific research and industrial innovation.